Cas no 66644-29-9 (Benzoic acid, 4-[(2S)-2-methylbutoxy]-)

• Product Name: Benzoic acid, 4-[(2S)-2-methylbutoxy]-
• CAS No: 66644-29-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 396037
• PubChem ID: 35217958
• Update Time: 2025-04-19

Benzoic acid, 4-[(2S)-2-methylbutoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2S)-2-methylbutoxy]-
• 4-[(2S)-2-Methylbutoxy]benzoic acid
• 4-[(S)-2-Methylbutoxy]benzoic acid
• (S)-(+)-4-(2-Methylbutyloxy)benzoic acid
• ZVXVOVQIWRACRK-VIFPVBQESA-N
• SCHEMBL7696448
• DTXSID30653149
• 66644-29-9

• Inchi： 1S/C12H16O3/c1-3-9(2)8-15-11-6-4-10(5-7-11)12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key： ZVXVOVQIWRACRK-VIFPVBQESA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53